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Compound of Interest

Compound Name: DL-norvaline

Cat. No.: B554988 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with DL-
norvaline. Here, you will find information on overcoming common solubility challenges to

ensure the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of DL-norvaline in water?

A1: DL-norvaline is a white crystalline powder that is generally soluble in water.[1][2] Its

solubility is attributed to the presence of a polar amino group (-NH2) and a carboxylic acid

group (-COOH), which can form hydrogen bonds with water molecules.[1] At room temperature

(around 25°C or 298.15 K), the solubility of DL-norvaline in water is approximately 50 mg/mL.

Q2: I'm having trouble dissolving DL-norvaline in water. What can I do?

A2: If you are experiencing difficulty dissolving DL-norvaline, consider the following

troubleshooting steps:

Sonication: Using an ultrasonic bath can help to break down particles and aid in dissolution.

Gentle Heating: Solubility of DL-norvaline in water increases with temperature.[1] Gently

warming the solution can enhance dissolution. However, be cautious with temperature-

sensitive experiments.
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pH Adjustment: The solubility of amino acids like DL-norvaline is significantly influenced by

pH. Adjusting the pH of your aqueous solution away from the isoelectric point of DL-
norvaline can increase its solubility.

Fresh Solvent: Ensure you are using high-purity, fresh water as contaminants can sometimes

affect solubility.

Q3: How does temperature affect the solubility of DL-norvaline in water?

A3: The solubility of DL-norvaline in aqueous solutions is temperature-dependent. As the

temperature increases, the solubility of DL-norvaline also increases. One study determined

the solubility of DL-norvaline in water at various temperatures, and this trend is consistent with

the general behavior of many amino acids.

Q4: How does pH affect the solubility of DL-norvaline in aqueous solutions?

A4: The solubility of DL-norvaline, like other amino acids, is highly dependent on the pH of the

solution. Amino acids are least soluble at their isoelectric point (pI), where the net charge of the

molecule is zero. The pKa of the carboxylic acid group of norvaline is approximately 2.36, and

the pKa of the amino group is around 9.76.[2] The isoelectric point (pI) can be estimated as the

average of these two pKa values.

At a pH below the pI, the amino group is protonated (-NH3+), and the molecule has a net

positive charge, increasing its solubility in water. Conversely, at a pH above the pI, the

carboxylic acid group is deprotonated (-COO-), and the molecule has a net negative charge,

which also enhances its solubility. Therefore, adjusting the pH of the solution to be either acidic

or basic will increase the solubility of DL-norvaline compared to its solubility at the isoelectric

point.

Q5: Can I use organic solvents to dissolve DL-norvaline?

A5: DL-norvaline has limited solubility in non-polar organic solvents. However, it can be

dissolved in moderately polar organic solvents such as ethanol and methanol to some extent.

[1]
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Table 1: Solubility of DL-Norvaline in Water at Different
Temperatures

Temperature (°C) Temperature (K) Solubility ( g/100g water)

20 293.15
Data not available in searched

results

25 298.15 ~5.0

30 303.15
Data not available in searched

results

40 313.15
Data not available in searched

results

50 323.15
Data not available in searched

results

Note: The value at 25°C is approximated from the commonly cited 50 mg/mL. A comprehensive

study on the temperature-dependent solubility of DL-norvaline was mentioned in the literature,

but the specific data points were not available in the search results.

Table 2: Qualitative Solubility of DL-Norvaline at
Different pH Values

pH Range Predominant Species Expected Solubility

< 2.36 Cationic (R-NH3+) High

2.36 - 9.76 Zwitterionic (R-NH3+COO-) Low (minimum at pI)

> 9.76 Anionic (R-NH2COO-) High

This table illustrates the expected trend of DL-norvaline solubility based on its pKa values. The

lowest solubility occurs at the isoelectric point (pI), which is approximately in the neutral pH

range.
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Protocol 1: Gravimetric Method for Determining DL-
Norvaline Solubility
This protocol outlines the steps to determine the solubility of DL-norvaline in an aqueous

solution at a specific temperature.

Materials:

DL-norvaline powder

High-purity water (or desired aqueous buffer)

Temperature-controlled shaker or water bath

Analytical balance

Filtration apparatus (e.g., syringe filters, 0.22 µm)

Glass vials with airtight caps

Drying oven

Procedure:

Preparation of Supersaturated Solution:

Add an excess amount of DL-norvaline powder to a known volume of the aqueous

solvent in a glass vial. "Excess" means adding enough solid so that some remains

undissolved after equilibration.

Equilibration:

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a temperature-controlled shaker or water bath set to the desired

temperature.
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Allow the solution to equilibrate for a sufficient amount of time (e.g., 24-48 hours) with

continuous agitation to ensure saturation is reached.

Phase Separation:

After equilibration, stop the agitation and allow the undissolved solid to settle. It is crucial

to maintain the temperature during this step.

Sampling:

Carefully withdraw a known volume of the clear supernatant using a pre-warmed pipette to

avoid precipitation.

Immediately filter the sample using a 0.22 µm syringe filter into a pre-weighed, dry vial.

This step removes any remaining undissolved microcrystals.

Solvent Evaporation:

Weigh the vial containing the filtered saturated solution.

Place the vial in a drying oven at a temperature sufficient to evaporate the solvent without

degrading the DL-norvaline (e.g., 60-80°C) until a constant weight is achieved.

Calculation of Solubility:

Weigh the vial containing the dried DL-norvaline residue.

The mass of the dissolved DL-norvaline is the final weight of the vial minus the initial

weight of the empty vial.

The mass of the solvent is the weight of the vial with the solution minus the final weight of

the vial with the residue.

Solubility can then be expressed in various units, such as g/100g of solvent or mg/mL.
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Signaling Pathway of DL-Norvaline as an Arginase and
S6K1 Inhibitor
DL-norvaline is known to be an inhibitor of arginase and S6 Kinase 1 (S6K1). The following

diagram illustrates a simplified representation of how DL-norvaline's inhibitory action on these

two enzymes can affect downstream signaling. Inhibition of arginase increases the availability

of L-arginine for nitric oxide synthase (NOS), leading to increased nitric oxide (NO) production.

Inhibition of S6K1 can modulate processes like protein synthesis and cell growth.
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Simplified signaling pathway of DL-norvaline.

Experimental Workflow for Solubility Determination
The following diagram outlines the key steps in the gravimetric method for determining the

solubility of DL-norvaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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